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Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997 Get Quote

Welcome to the technical support center for supercritical fluid dyeing (SFD) with Disperse Red
167. This resource is designed for researchers, scientists, and drug development professionals

to address common challenges and provide clear guidance for your experiments.

Troubleshooting Guide
This guide addresses specific issues that may arise during the supercritical fluid dyeing of

substrates with Disperse Red 167.
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Problem Possible Cause Suggested Solution

Low Color Yield (Pale Dyeing)

Insufficient Dye Solubility: The

solubility of Disperse Red 167

in supercritical CO2 is a critical

factor. Low pressure or

temperature can lead to poor

dye dissolution.[1][2]

Increase the dyeing pressure

and temperature. Higher

pressure increases the density

of the supercritical CO2,

enhancing its solvent power.[1]

[3] Higher temperatures can

also improve solubility and dye

uptake.[1][3] Refer to the

solubility data in Table 1 for

optimal conditions.

Sub-optimal Dyeing Time: The

dyeing process may not have

reached equilibrium.

Increase the dyeing duration.

For polyester, dyeing can

reach equilibrium after 60

minutes at temperatures

between 120-130°C and a

pressure of 20 MPa.[4]

Uneven Dyeing (Poor

Levelness)

Inadequate Fluid Circulation:

Poor circulation of the

supercritical fluid can lead to

uneven distribution of the dye

on the substrate.

Ensure proper agitation or

circulation of the supercritical

fluid within the dyeing vessel.

[2] An improved beam design

with perforations for fabric

winding can enhance leveling

properties.[5]

Incorrect Loading of Substrate:

Improperly wound fabric can

impede uniform dye

penetration.

Ensure the textile to be dyed is

wrapped evenly on a dyeing

beam to facilitate equal access

of the supercritical fluid.[6]
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Poor Colorfastness

Surface-Deposited Dye:

Residual dye particles

adhering to the surface of the

dyed fabric can negatively

impact rubbing fastness.[2]

Perform a post-dyeing

reduction clearing process to

remove any surface-deposited

dye.[2][7] A typical procedure

involves treating the fabric with

a solution of sodium dithionite

and sodium hydroxide.[2][7]

Dye Degradation: At

temperatures above 120°C,

Disperse Red 167 may

undergo thermal

decomposition, which could

potentially affect its fastness

properties.[8]

Maintain the dyeing

temperature at or below 120°C

to prevent thermal

decomposition of the dye.[8]

Changes in Fiber Properties

Polymer Plasticization:

Supercritical CO2 can cause

swelling and plasticization of

polyester fibers, potentially

altering their physical

properties.[8]

The presence of Disperse Red

167 during the dyeing process

has been shown to mitigate

the decrease in crystallinity,

orientation, and tensile

strength of PET fibers

compared to treatment with

supercritical CO2 alone.[8][9]

Therefore, ensuring an

adequate dye concentration

can help preserve fiber

integrity.

Frequently Asked Questions (FAQs)
Q1: What are the optimal temperature and pressure ranges for dyeing with Disperse Red 167
in supercritical CO2?

A1: The optimal conditions for dyeing with Disperse Red 167 in supercritical CO2 typically

range from 120°C to 160°C and pressures from 12 MPa to 25 MPa.[8][9] Increasing both

temperature and pressure generally leads to higher dye solubility and uptake.[1][3] However, it
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is important to note that the thermal decomposition temperature of Disperse Red 167 can be

lower in supercritical CO2, particularly at temperatures above 120°C.[8]

Q2: How does the solubility of Disperse Red 167 in supercritical CO2 affect the dyeing

process?

A2: The solubility of the dye is a crucial factor that directly impacts the color yield and quality of

the dyeing.[1] Poor solubility will result in a lower concentration of the dye in the supercritical

fluid, leading to lighter shades on the fabric. The solubility of Disperse Red 167 increases with

increasing pressure and temperature.[1]

Q3: Can Disperse Red 167 be recycled after the dyeing process?

A3: Yes, studies have shown that Disperse Red 167 can be recycled. Dyeing experiments

conducted with recycled Disperse Red 167 samples have demonstrated similar colorimetric

values and colorfastness properties to the original dye.[8] This is a significant advantage of

supercritical fluid dyeing, contributing to its sustainability.[6][10]

Q4: Does supercritical CO2 dyeing with Disperse Red 167 affect the properties of polyester

fibers?

A4: Supercritical CO2 treatment alone can lead to a decrease in the crystallinity, orientation,

and tensile strength of polyester (PET) fibers.[8][9] However, when PET fibers are treated with

Disperse Red 167 in supercritical CO2 at 120°C and 25 MPa, these properties are relatively

improved compared to treatment without the dye.[8][9]

Q5: Is a post-treatment step necessary after dyeing with Disperse Red 167 in supercritical

CO2?

A5: Yes, a reduction clearing process is recommended to remove any dye particles that are not

fixed within the fiber and are merely adhering to the surface.[2][7] This step is crucial for

achieving good rubbing fastness.[2]

Quantitative Data
Table 1: Solubility of Disperse Red 167 in Supercritical CO2
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Temperature (K) Pressure (MPa)
Solubility (mol fraction x
10^7)

333.15 12 0.0929

333.15 24 21.2

363.15 12 - 24

Data not specified, but

solubility increases with

pressure.

393.15 12 - 24

Data not specified, but

solubility increases with

pressure.

Source: Adapted from Kong et al.[1]

Table 2: Typical Supercritical Fluid Dyeing Parameters for Disperse Dyes on Polyester

Parameter Range

Temperature 80 - 120 °C[11]

Pressure 20 - 25 MPa[2][11]

Dyeing Time 60 - 90 minutes[11]

Experimental Protocols
Protocol 1: Supercritical CO2 Dyeing of Polyester Fabric with Disperse Red 167

Objective: To dye polyester fabric using Disperse Red 167 in a supercritical CO2 medium.

Materials & Equipment:

Pre-cleaned polyester fabric

Disperse Red 167 (fine powder)

High-pressure dyeing vessel (autoclave) with temperature and pressure controls
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CO2 cylinder (purity ≥ 99.5%) with a high-pressure pump

Heating system (e.g., heating jacket)

System for pressure release and CO2 recycling

Procedure:

Sample Preparation: Accurately weigh the polyester fabric sample and the required amount

of Disperse Red 167.

Loading: Place the fabric, wound on a beam, and the dye powder inside the high-pressure

vessel.

Sealing and Purging: Securely seal the vessel and purge the system with low-pressure CO2

gas for 2-3 minutes to remove residual air.[2]

Pressurization: Pump liquid CO2 into the vessel until the target pressure (e.g., 25 MPa) is

reached.[2]

Heating and Dyeing: Heat the vessel to the desired dyeing temperature (e.g., 120°C) at a

controlled rate (e.g., 2-3 °C/min).[2] Maintain these conditions for the specified dyeing

duration (e.g., 60 minutes), ensuring fluid circulation for even dyeing.[2]

Cooling and Depressurization: After the dyeing period, cool the vessel to below 50°C.[2]

Slowly release the pressure, allowing the CO2 to return to its gaseous state and the

undissolved dye to precipitate.[2] The gaseous CO2 can be captured for recycling.[2]

Sample Removal: Once the vessel is fully depressurized, open it and remove the dyed

fabric.

Protocol 2: Post-Dyeing Reduction Clearing

Objective: To remove unfixed dye from the surface of the dyed fabric to improve colorfastness.

Materials:

Dyed polyester sample
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Sodium dithionite

Sodium hydroxide

Deionized water

Beaker and heating stirrer

Procedure:

Prepare Clearing Solution: Prepare a solution containing 2 g/L sodium dithionite and 2 g/L

sodium hydroxide in deionized water.[2][7]

Treatment: Immerse the dyed fabric in the clearing solution and heat to 60°C for 20 minutes

with stirring.[7]

Rinsing: Remove the fabric and rinse it thoroughly with warm, then cold deionized water until

the rinsing water is clear.[2]

Drying: Allow the fabric to air dry completely.[2]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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